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Compound of Interest

4,5-Di-O-caffeoylquinic acid
Compound Name:
methyl ester

Cat. No.: B161347

An In-depth Technical Guide to the Natural Sources of 4,5-Di-O-caffeoylquinic acid methyl
ester

Introduction

4,5-Di-O-caffeoylquinic acid methyl ester is a phenylpropanoid compound belonging to the
group of cyclic alcohols and their derivatives. As a natural product, it has garnered significant
interest within the scientific community due to its diverse biological activities, including potent
antioxidant and antiviral properties. Notably, it has demonstrated strong free radical-scavenging
abilities and in vitro activity against the respiratory syncytial virus (RSV). This technical guide
provides a comprehensive overview of the natural sources of 4,5-Di-O-caffeoylquinic acid
methyl ester, methodologies for its isolation and characterization, and its known biological
activities, tailored for researchers, scientists, and drug development professionals.

Natural Sources of 4,5-Di-O-caffeoylquinic acid
methyl ester

4,5-Di-O-caffeoylquinic acid methyl ester has been identified in a variety of plant species,
predominantly within the Asteraceae family. The compound's presence has also been noted in
other plant families. A summary of its natural sources is presented in Table 1.
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Family Genus Species Plant Part Reference
o Artemisia Leaves and
Asteraceae Artemisia o
capillaris Stems
Asteraceae Artemisia Artemisia annua Leaves
Asteraceae Aster Aster glehni Not specified
) Baccharis
Asteraceae Baccharis Leaves
sphenophylla
Asteraceae Echinops Echinops ritro Not specified
) Erigeron N
Asteraceae Erigeron ] Not specified
breviscapus
Smallanthus N
Asteraceae Smallanthus o Not specified
sonchifolius
) Xanthium »
Asteraceae Xanthium ] Not specified
strumarium
- ] Lonicera
Caprifoliaceae Lonicera ] ] Flowerbud
japonica
Convolvulaceae I[pomoea Ipomoea batatas ~ Not specified
) o Spuriopimpinella N
Apiaceae Spuriopimpinella Not specified
brachycarpa
) o Spuriopimpinella N
Apiaceae Spuriopimpinella Not specified

calycina

Quantitative Data

Currently, there is limited publicly available quantitative data on the specific concentration of

4,5-Di-O-caffeoylquinic acid methyl ester in its various natural sources. Research has

primarily focused on the isolation and identification of the compound, as well as its biological

activities. Further studies are required to quantify the yield of this compound from different plant

materials to aid in the selection of optimal sources for large-scale extraction.
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Experimental Protocols

The isolation and purification of 4,5-Di-O-caffeoylquinic acid methyl ester from plant sources
typically involve a multi-step process encompassing extraction, fractionation, and
chromatography.

Extraction and Isolation from Artemisia capillaris

A representative protocol for the isolation of dicaffeoylquinic acids from Artemisia capillaris is as
follows:

o Extraction: The dried leaves and stems of Artemisia capillaris are subjected to extraction with
methanol.

o Fractionation: The crude methanol extract is then fractionated using activity-based
fractionation techniques to isolate the compound of interest.

 Purification: High-Performance Liquid Chromatography (HPLC) is employed for the final
purification of 4,5-O-dicaffeoylquinic acid. A linear gradient solvent system of water and
methanol is used. The mobile phase is delivered at a specific flow rate, and the eluate is
monitored at 280 nm.

» Structure Elucidation: The structure of the isolated compound is confirmed using
spectroscopic methods such as 1H-NMR and ESI-MS.
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Caption: Workflow for the extraction and isolation of 4,5-di-O-caffeoylquinic acid.
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Biological Activities and Signaling Pathways

4,5-Di-O-caffeoylquinic acid methyl ester exhibits a range of biological activities, with its
antioxidant and antiviral properties being the most prominent.

Antioxidant Activity

This compound is a potent antioxidant with significant free radical-scavenging capabilities. Its
antioxidant effect is attributed to the presence of caffeoyl groups, which can donate hydrogen
atoms to neutralize free radicals, thereby preventing oxidative damage to cells.

Antiviral Activity

4,5-Di-O-caffeoylquinic acid methyl ester has shown high efficiency and low toxicity in
inhibiting the respiratory syncytial virus (RSV) in vitro. The methyl esterification of the quinic
acid and the number of caffeoyl groups in the molecule are believed to be important for its
antiviral activity.

Anti-inflammatory and Hepatoprotective Effects

Some dicaffeoylquinic acids have demonstrated anti-inflammatory and hepatoprotective
properties. For instance, they have been shown to protect against diclofenac-induced lipid
peroxidation and oxidative stress in rat microsomes and hepatocytes.

Enzyme Inhibition

Dicaffeoylquinic acids have been found to inhibit several enzymes. For example, they can
inhibit dipeptidyl peptidase-1V (DPP-IV), a-glucosidase, and a-amylase, suggesting potential
applications in the management of diabetes. They also exhibit inhibitory activity against aldose
reductase, which is implicated in diabetic complications.

Signaling Pathway

While the precise signaling pathways modulated by 4,5-Di-O-caffeoylquinic acid methyl
ester are still under investigation, its antioxidant activity suggests a potential interaction with
pathways related to oxidative stress, such as the Nrf2-Keapl pathway. The Nrf2 pathway is a
key regulator of the cellular antioxidant response.
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Caption: Biological activities of 4,5-Di-O-caffeoylquinic acid methyl ester.

Conclusion

4,5-Di-O-caffeoylquinic acid methyl ester is a promising natural compound with significant
therapeutic potential, particularly as an antioxidant and antiviral agent. It is found in a variety of
plants, with the Asteraceae family being a prominent source. While detailed quantitative data
on its abundance in these sources is still emerging, established protocols for its extraction and
isolation pave the way for further research. Future studies should focus on quantifying the
compound in different natural sources to identify high-yielding species, and further elucidating
the molecular mechanisms and signaling pathways underlying its diverse biological activities.
This will be crucial for its potential development into novel pharmaceuticals and nutraceuticals.

 To cite this document: BenchChem. [natural sources of 4,5-Di-O-caffeoylquinic acid methyl
ester]. BenchChem, [2025]. [Online PDF]. Available at:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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